Cas no 2172068-22-1 (2-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid)
2-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid
- 2172068-22-1
- 2-chloro-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid
- EN300-1512370
-
- Inchi: 1S/C25H19ClF2N2O5/c26-21-10-9-14(11-19(21)22(31)32)30-23(33)25(27,28)13-29-24(34)35-12-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20H,12-13H2,(H,29,34)(H,30,33)(H,31,32)
- InChI Key: OWRAKAFMNXUCRW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F)=O
Computed Properties
- Exact Mass: 500.0950557g/mol
- Monoisotopic Mass: 500.0950557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 778
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
2-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1512370-1.0g |
2-chloro-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid |
2172068-22-1 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1512370-50mg |
2-chloro-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid |
2172068-22-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1512370-100mg |
2-chloro-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid |
2172068-22-1 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1512370-250mg |
2-chloro-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid |
2172068-22-1 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1512370-500mg |
2-chloro-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid |
2172068-22-1 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1512370-1000mg |
2-chloro-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid |
2172068-22-1 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1512370-2500mg |
2-chloro-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid |
2172068-22-1 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1512370-5000mg |
2-chloro-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid |
2172068-22-1 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1512370-10000mg |
2-chloro-5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]benzoic acid |
2172068-22-1 | 10000mg |
$14487.0 | 2023-09-27 |
2-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 2-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid
Research Brief on 2-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid (CAS: 2172068-22-1)
The compound 2-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid (CAS: 2172068-22-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and difluoropropanamide moiety, is being investigated for its potential applications in peptide synthesis and drug development. The unique structural features of this compound, including the chloro-substituted benzoic acid and the difluorinated amide linker, make it a promising candidate for the design of novel bioactive molecules.
Recent studies have focused on the synthetic pathways and reactivity of 2-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid. Researchers have optimized its synthesis using solid-phase peptide synthesis (SPPS) techniques, highlighting its compatibility with Fmoc-based strategies. The compound's stability under various reaction conditions and its role as a building block for complex peptide derivatives have been extensively documented. These advancements are particularly relevant for the development of peptide-based therapeutics, where the introduction of fluorine atoms can enhance metabolic stability and bioavailability.
In addition to its synthetic utility, 2-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid has been explored for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain enzymatic targets, including proteases involved in inflammatory pathways. The difluoropropanamide moiety is hypothesized to contribute to these effects by mimicking transition states or stabilizing enzyme-inhibitor complexes. Further investigations are underway to elucidate the structure-activity relationships (SAR) and optimize the compound's potency and selectivity.
The potential applications of this compound extend beyond therapeutic development. Its use in chemical biology as a probe for studying protein-protein interactions and enzyme mechanisms has been proposed. The Fmoc group allows for facile conjugation to other molecules, enabling the construction of multifunctional probes. Moreover, the chloro and difluoro substituents provide handles for further chemical modifications, expanding the scope of its utility in diverse research areas.
In conclusion, 2-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid (CAS: 2172068-22-1) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Ongoing research aims to fully exploit its synthetic and biological potential, paving the way for innovative applications in drug discovery and beyond. Future studies will likely focus on refining its synthetic protocols, exploring its mechanistic roles, and translating its properties into clinically relevant compounds.
2172068-22-1 (2-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)